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Compound of Interest

Compound Name: 2-Methylene-1,3-propanediol

Cat. No.: B1346627 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides critical safety and logistical information for the

use of 2-Methylene-1,3-propanediol, including personal protective equipment (PPE)

recommendations, handling protocols, and disposal plans.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 2-Methylene-1,3-
propanediol.
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PPE Category Recommendation

Eye/Face Protection

Wear tightly fitting safety goggles or eyeshields

conforming to EN 166 (EU) or NIOSH (US)

standards. A face shield is also recommended.

[1][2]

Skin Protection

Wear appropriate chemical-resistant gloves and

protective clothing to prevent skin exposure.[3]

[4]

Respiratory Protection

Under normal use with adequate ventilation, no

respiratory protection is typically needed.[3][4]

For large-scale use, in emergencies, or if

exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 136

approved respirator. A dust mask of type N95

(US) is also suggested.[3]

Experimental Protocols: Handling and Storage
Engineering Controls:

Ensure adequate ventilation in areas where 2-Methylene-1,3-propanediol is handled and

stored.[3][5]

Good general ventilation, typically 10 air changes per hour, should be utilized.[2]

Process enclosures, local exhaust ventilation, or other engineering controls may be

necessary to maintain airborne levels below recommended exposure limits.[2]

An eyewash station and safety shower should be readily accessible in the immediate work

area.[2][5]

Safe Handling Procedures:

Avoid contact with skin and eyes.[1][5]
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Do not breathe mist, gas, or vapors.[1][5]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is used.[2]

Wear all recommended personal protective equipment.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly closed.[5][6]

Store away from incompatible materials, such as strong oxidizing agents.[5]

Accidental Release Measures
Small Spills:

Wipe up with an absorbent material (e.g., cloth, fleece) and clean the surface thoroughly to

remove residual contamination.[2]

Large Spills:

Stop the flow of material if it can be done without risk.[2]

Dike the spilled material where possible and cover it with a plastic sheet to prevent

spreading.[2]

Absorb the spill with inert material such as sand, silica gel, acid binder, universal binder, or

sawdust.[2][3][5]

Collect the absorbed material and place it into suitable, closed containers for disposal.[2][3]

Following product recovery, flush the area with water.[2]

Disposal Plan
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Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[2]

The waste code should be assigned in discussion between the user, the producer, and the

waste disposal company.[2]

Do not empty into drains.[5][6]

Empty containers may retain product residue and should be handled with the same

precautions as the product itself.[2] Take empty containers to an approved waste handling

site for recycling or disposal.[2]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling 2-Methylene-1,3-propanediol.
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Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Methylene-1,3-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. cdn.chemservice.com [cdn.chemservice.com]

3. fishersci.es [fishersci.es]

4. fishersci.com [fishersci.com]

5. fishersci.com [fishersci.com]

6. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for 2-
Methylene-1,3-propanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346627#personal-protective-equipment-for-
handling-2-methylene-1-3-propanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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